N-(4-chlorophenyl)-N-methyl-2-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}thiophene-3-sulfonamide

• IUPAC Name: N-(4-chlorophenyl)-N-methyl-2-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C20H13ClF3N3O3S2/c1-27(15-7-5-14(21)6-8-15)32(28,29)16-9-10-31-17(16)19-25-18(26-30-19)12-3-2-4-13(11-12)20(22,23)24/h2-11H,1H3
• InChI Key: OSBJAKOFELFJJQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)Cl)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H13ClF3N3O3S2
• Molecular Weight: 499.9 g/mol

Description

N-(4-chlorophenyl)-N-methyl-2-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}thiophene-3-sulfonamide is a useful research compound. Its molecular formula is C20H13ClF3N3O3S2 and its molecular weight is 499.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Antiviral Activity : A study on the synthesis of thiadiazole sulfonamides, structurally related to the chemical , highlighted their potential antiviral activity against the tobacco mosaic virus (Zhuo Chen et al., 2010).
• Endothelin Receptor Antagonists : Research on 2-aryloxycarbonylthiophene-3-sulfonamides demonstrated their significant antagonistic activity at the endothelin receptors, indicating potential for cardiovascular applications (B. Raju et al., 1997).
• Proton Conductivity : The synthesis and evaluation of highly sulfonated poly(thiophenylene) revealed its high proton conductivity, suggesting its use in fuel cells and other energy-related applications (K. Miyatake et al., 1997).

Biological Activities and Applications

• Antibacterial and Enzyme Inhibition : A study on the synthesis and characterization of benzene sulfonamide derivatives, including molecules structurally similar to the compound , reported their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Ş. Küçükgüzel et al., 2013).
• Anticonvulsant Agents : Research involving the synthesis of azoles incorporating a sulfonamide moiety highlighted their potential as anticonvulsant agents, suggesting the versatility of sulfonamide-based compounds in therapeutic applications (A. A. Farag et al., 2012).

Material Science and Engineering

• Sulfonated Poly(Aryl Ether Sulfone) : A study on the synthesis of sulfonated poly(aryl ether sulfone) containing 1, 3, 4-oxadiazole as proton exchange membranes showcased their excellent thermal, dimensional, and oxidative stability, suitable for medium-high temperature fuel cells (Jingmei Xu et al., 2013).